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Compound of Interest

Compound Name: Nitrogen

Cat. No.: B1195836

Welcome to the Technical Support Center for Liquid Nitrogen (LN2) Storage Dewars. This
resource is designed for researchers, scientists, and drug development professionals to quickly
troubleshoot common issues and find answers to frequently asked questions.

Troubleshooting Guides

This section provides detailed troubleshooting for specific problems you may encounter with
your LN2 dewar.

Issue 1: Excessive Liquid Nitrogen Evaporation
Q1: My liquid nitrogen is evaporating much faster than usual. What could be the cause?

Al: Rapid evaporation of liquid nitrogen is a common issue that can jeopardize your valuable
samples. The primary causes are typically related to a compromised vacuum insulation layer,
improper usage, or environmental factors.[1][2][3]

Possible Causes & Solutions:
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Possible Cause

Symptoms

Troubleshooting Steps

Vacuum Failure

- Frost or condensation on the
outer surface of the dewar.[1]
[4][5][6] - The dewar's outer
surface feels cold to the touch.
[71[8] - A hissing sound may be
audible.[2][4]

1. Visual Inspection: Carefully
inspect the dewar for any signs
of physical damage such as
dents or cracks, which could
compromise the vacuum.[2][9]
2. Frost/Condensation Check:
Observe the exterior of the
dewar. Excessive frost
formation is a strong indicator
of vacuum loss.[4][5][6] 3.
Contact Supplier: If you
suspect a vacuum failure, it is
crucial to contact your supplier
or a qualified technician for
professional assessment and
potential re-evacuation or

replacement.[1][4]

Improper Lid/Plug Seal

- Frost or ice buildup around
the neck and lid of the dewar.
[2][5] - The lid does not fit

snugly.[2]

1. Inspect the Lid/Plug: Check
the lid and neck plug for any
signs of damage, wear, or
deformation.[2] 2. Ensure
Proper Seating: Make sure the
lid is seated correctly and
forms a good seal. Do not use
a tight-fitting stopper that could
prevent the venting of gas.[10]
[11][12] 3. Replace if
Necessary: If the lid or plug is
damaged, obtain a
replacement from the

manufacturer.[2]

Frequent Lid Opening

- Noticeable increase in LN2
consumption correlated with

frequent access to samples.

1. Minimize Opening
Frequency: Plan your work to
minimize the number of times

the dewar is opened. 2.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


http://www.n2tank.com/blog/483.html
https://eureka.patsnap.com/article/dewar-flask-vacuum-failure-signs-and-repair-solutions
https://extension.missouri.edu/media/wysiwyg/Extensiondata/Pub/pdf/agguides/ansci/g02002.pdf
https://www.cryogenicstoragetank.com/What-are-the-symptoms-of-poor-vacuum-in-liquid-nitrogen-cryogenic-tanks.html
https://www.reddit.com/r/chemistry/comments/1bv67dz/liquid_nitrogen_evaporating_fast_from_storage/
https://www.cryogenicstoragetank.com/What-is-the-reason-for-frost-on-the-outside-of-Ln2-storage-tank.html
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://eureka.patsnap.com/article/dewar-flask-vacuum-failure-signs-and-repair-solutions
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://www.tedpella.com/cryo-supplies_html/HandlingLiquidNitrogen.aspx
https://eureka.patsnap.com/article/dewar-flask-vacuum-failure-signs-and-repair-solutions
https://extension.missouri.edu/media/wysiwyg/Extensiondata/Pub/pdf/agguides/ansci/g02002.pdf
https://www.cryogenicstoragetank.com/What-are-the-symptoms-of-poor-vacuum-in-liquid-nitrogen-cryogenic-tanks.html
http://www.n2tank.com/blog/483.html
https://eureka.patsnap.com/article/dewar-flask-vacuum-failure-signs-and-repair-solutions
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://extension.missouri.edu/media/wysiwyg/Extensiondata/Pub/pdf/agguides/ansci/g02002.pdf
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://mu-mmrrc.com/userfiles/download_files/Liquid%20Nitrogen%20Dewar%20Monitoring%20and%20Maintenance.pdf
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/LN%20safety.docx
https://www.ulh.nhs.uk/wp-content/uploads/2016/10/SOP19_Safe_Handling_of_Liquid_Nitrogen.pdf
https://www.zpxcryocontainer.com/posts/liquid-nitrogen-tank-complete-guide-operation-maintenance-common-troubleshooting/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Reduce Opening Duration:
When accessing samples, do
so as quickly as possible to
reduce the time the dewar is

open to ambient air.[3]

] ] - The dewar is stored in a
High Ambient Temperature )
warm environment.

1. Relocate the Dewar: Move
the dewar to a cooler, well-
ventilated area away from
direct sunlight and heat

sources.[1]

- Rapid boiling and vapor
Introduction of Warm Materials  production when adding warm
racks or samples.

1. Pre-cool Equipment: If
possible, pre-cool racks and
other equipment before placing
them in the dewar. 2. Gradual
Introduction: Introduce items
slowly to minimize rapid boiling

of the liquid nitrogen.[3]

Experimental Protocol: Measuring Normal Evaporation Rate (NER)

To determine if your dewar's evaporation rate is within the manufacturer's specifications, you

can perform a Normal Evaporation Rate (NER) test.

Methodology:

Fill the dewar to the manufacturer's recommended level with liquid nitrogen.

Weigh the filled dewar and record the initial weight (W1).

Allow the dewar to sit undisturbed for 24 hours in a stable environment.

After 24 hours, weigh the dewar again and record the final weight (W2).

Calculate the weight of LN2 evaporated: Evaporation ( g/day ) = W1 - W2.
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o Convert the weight to volume (1 liter of LN2 = 808 grams) and compare it to the
manufacturer's specified static evaporation rate.[13]

Issue 2: Frost and Ice Formation

Q2: I'm seeing frost and ice on my dewar. Is this normal?

A2: The presence of frost or ice on a liquid nitrogen dewar can be an indicator of a problem,
but not always. The location and extent of the frost are key to diagnosing the issue.

Interpreting Frost Formation:
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Location of Frost/Ice

Interpretation

Recommended Action

Around the neck/lid

immediately after filling

Normal condensation and
freezing of atmospheric
moisture due to the cold

opening.[8][14]

This should dissipate after a
few hours. If it persists or
worsens, it may indicate a
problem.[8][14]

Excessive and persistent frost

on the lid and neck

May indicate a poor seal from
a damaged or improperly

seated lid/plug.[5]

Inspect the lid and plug for
damage and ensure it is
correctly positioned. Replace if

necessary.

Patches of frost on the outer

body of the dewar

This is a strong indicator of a
localized vacuum failure, often
due to a dent or damage to the

outer wall.[5]

Immediately transfer your
samples to a secure dewar
and contact the manufacturer
or supplier for repair or

replacement.

The entire outer surface is
frosted or covered in

condensation

This signifies a complete loss

of vacuum insulation.[1][4][5]

CRITICAL: This is an
emergency situation. The liquid
nitrogen will evaporate very
rapidly. Transfer all samples to
a backup dewar immediately.
The dewar is no longer usable

and needs to be replaced.

Ice blockage in valves or pipes

Can be caused by moisture
entering the system and
freezing.[1][15]

Use warm water (not
exceeding 50°C) or a stream
of warm nitrogen gas to gently
thaw the blockage.[1][15] To
prevent recurrence, ensure all
fittings are tight and consider
using a drying agent in the gas

line if applicable.

Logical Diagram: Troubleshooting Frost Formation
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Caption: A flowchart for diagnosing the cause of frost on a liquid nitrogen dewar.
Frequently Asked Questions (FAQs)
Q3: How often should I check the liquid nitrogen level in my dewar?

A3: It is recommended to check the liquid nitrogen level at least weekly. However, for critical
samples, daily monitoring is advised.[10] Many modern facilities utilize continuous automated
temperature monitoring systems.[10][16]

Q4: What are the essential safety precautions when working with liquid nitrogen dewars?
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A4: Safety is paramount when handling liquid nitrogen. Always adhere to the following:

o Personal Protective Equipment (PPE): Wear cryogenic gloves, a face shield or safety
goggles, a lab coat, and closed-toe shoes.[2][11][17][18][19] Trousers should be worn
outside of shoes to prevent LN2 from getting trapped.[11]

e Ventilation: Always work in a well-ventilated area.[2][16][18] Nitrogen gas is colorless and
odorless and can displace oxygen, creating an asphyxiation hazard.[9][11][17]

e Handling: Never seal a dewar airtight, as the evaporating gas will build up pressure and
could cause an explosion.[2][10][11] Use a loose-fitting lid or a pressure relief device.[10]
Handle dewars with care and avoid dropping or tipping them.[9]

o Transport: Do not transport liquid nitrogen in a passenger elevator.[17]
Q5: How should I clean and maintain my liquid nitrogen dewar?

A5: Regular cleaning and maintenance will extend the life of your dewar and ensure the
integrity of your samples.

o Exterior: Clean the outer shell with a mild detergent and water, then dry it thoroughly to
prevent corrosion.[16][20]

« Interior: To sanitize the interior, first, allow the dewar to warm to room temperature over a
couple of days.[20] You can then wash it with warm water (40-50°C) and a neutral detergent.
[20] For decontamination, a 10% bleach solution can be used, followed by a thorough rinsing
with clean water.[20] Ensure the dewar is completely dry before putting it back into service.
[20]

Q6: What should I do if a valve on my pressurized dewar is stuck or leaking?

A6: A faulty valve can be a serious safety hazard, potentially leading to an uncontrolled release
of nitrogen gas and an oxygen-deficient atmosphere.[21]

« If you are unable to close a valve, and you have an oxygen monitor that is alarming,
evacuate the area immediately.[21]
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e Do not attempt to force a stuck valve.

» Contact your gas supplier immediately to report the issue and arrange for a replacement
dewar.[21]

Logical Diagram: General Dewar Maintenance Workflow
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Capt

ion: A workflow diagram for the routine maintenance and cleaning of LN2 dewars.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Liquid Nitrogen Storage
Dewars]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195836#common-issues-with-liquid-nitrogen-
storage-dewars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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